(E)-N-(6-bromo-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide

• IUPAC Name: N-(6-bromo-3-ethyl-1,3-benzothiazol-2-ylidene)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C18H17BrN2O3S/c1-4-21-14-8-5-11(19)9-16(14)25-18(21)20-17(22)13-7-6-12(23-2)10-15(13)24-3/h5-10H,4H2,1-3H3
• InChI Key: KSGPSVYJOXMWAY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C18H17BrN2O3S
• Molecular Weight: 421.3 g/mol

Description

(E)-N-(6-bromo-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide is a chemical compound with potential applications in scientific research. This compound is a member of the benzothiazole family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

• Anticonvulsant Activity :

  • A related compound, 3-(benzo[d]thiazol-2-yl)-6-bromo-2-ethylquinazolin-4(3H)-one, demonstrated significant activity against tonic seizures in the Maximal Electro Shock (MES) model. This suggests potential anticonvulsant applications for similar benzothiazole derivatives (Ugale et al., 2012).

• Photodynamic Therapy for Cancer Treatment :

  • Compounds with benzothiazole units have been found effective in photodynamic therapy, a treatment for cancer. One study synthesized new zinc phthalocyanine derivatives substituted with benzothiazole-based Schiff base groups, showing high singlet oxygen quantum yield, indicating potential in cancer treatment (Pişkin et al., 2020).

• Antimicrobial Properties :

  • Benzothiazole derivatives have been investigated for their antimicrobial properties. For instance, a study on synthesis of 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating thiazole ring revealed promising antimicrobial activity, suggesting similar potential for other benzothiazole compounds (Desai et al., 2013).

• Antipsychotic Properties :

  • (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and related benzamide compounds, which are structurally similar, have been synthesized and evaluated for their antipsychotic properties, indicating potential use in psychiatric medicine (Högberg et al., 1990).

• Stable Carbene Synthesis :

  • Research on stable carbenes, like thiazol-2-ylidene, provides insights into the synthesis and properties of novel organometallic compounds, potentially relevant for the development of new materials or catalysts (Arduengo et al., 1997).